137-51-9

4-Aminobenzene-1,3-disulfonic acid

In Stock

• Cat. No.:
• B031847

• CAS No.:
• 137-51-9

• Molecular Formula:
• C6H7NO6S2

• Molecular Weight:
• 253.3 g/mol

Methyl 4-formyl-2-hydroxybenzoate

In Stock

• Cat. No.:
• B1628896

• CAS No.:
• 42137-51-9

• Molecular Formula:
• C9H8O4

• Molecular Weight:
• 180.16 g/mol